Cas no 1806837-29-5 (4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806837-29-5
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4921493
• Update Time: 2025-05-20

4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-5-1-3(12)6(7(9)10)4(2-11)13-5/h1,7H,(H2,12,13)
• InChI Key： ZQPRIUGXGUWOLZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=CC=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine

4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806837-29-5): A Comprehensive Overview

4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806837-29-5) is a versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive amino, cyano, and difluoromethyl functionalities, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine is composed of a pyridine ring with specific functional groups attached at different positions. The presence of the difluoromethyl group at the 3-position and the fluoro substituent at the 6-position imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The amino group at the 4-position and the cyano group at the 2-position further enhance its versatility in chemical synthesis and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine has been explored for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant activity against various targets, including enzymes, receptors, and ion channels, making it a valuable starting point for the design of more potent and selective therapeutic agents.

The synthesis of 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of a suitable pyridine derivative with reagents that introduce the desired functional groups. For example, the introduction of the difluoromethyl group can be achieved through electrophilic fluorination reactions, while the formation of the cyano group can be accomplished via cyanation reactions. The final step typically involves the introduction of the amino group through nucleophilic substitution or reduction reactions.

The biological activity of 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine has been extensively studied in various in vitro and in vivo models. Research has demonstrated that this compound possesses potent inhibitory activity against specific enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, studies have indicated that this compound can modulate the activity of ion channels, making it a potential candidate for treating neurological disorders.

The pharmacokinetic properties of 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine have also been investigated to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration, which are crucial for effective drug delivery.

To further enhance its therapeutic potential, researchers have explored various structural modifications of 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine. These modifications aim to optimize its potency, selectivity, and pharmacokinetic profile. For example, substituting different functional groups at various positions on the pyridine ring can lead to compounds with improved binding affinity to target proteins or reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine. Early results have shown promising outcomes, with several candidates demonstrating significant therapeutic benefits in preclinical studies. These findings underscore the importance of continued research into this class of compounds for their potential to address unmet medical needs.

In conclusion, 4-Amino-2-cyano-3-(difluoromethyl)-6-fluoropyridine (CAS No. 1806837-29-5) represents a promising lead compound in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and advancing it through clinical trials to realize its full potential in treating various diseases.